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Compound of Interest

Compound Name: Haloxyfop-P-methyl

Cat. No.: B7829559

In-Depth Technical Guide to Haloxyfop-P-methyl
Technical Grade

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of Haloxyfop-P-methyl technical grade. The information is curated for researchers,
scientists, and professionals in drug development, with a focus on data clarity, experimental
reproducibility, and understanding of its biochemical interactions.

Chemical Identity and Physical State

Haloxyfop-P-methyl is the R-enantiomer of haloxyfop-methyl and is a member of the
aryloxyphenoxypropionate class of herbicides. The technical grade material is a light amber,
viscous liquid at ambient temperatures.

Quantitative Physical and Chemical Properties

The following tables summarize the key physical and chemical properties of Haloxyfop-P-
methyl technical grade.

Table 1: General Physical and Chemical Properties
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Property Value Test Guideline
Molecular Formula C16H13CIF3NOa4 -
Molecular Weight 375.7 g/mol -

Physical State

Light amber viscous liquid

Visual Inspection

Boiling Point

> 280 °C

OECD 103

Density

1.37 g/cm3 (approx.)

OECD 109

Table 2: Solubility and Partitioning Characteristics

Property Value Test Guideline
Water Solubility 9.08 mg/L at 20 °C OECD 105
o ' > 1000 g/L in most organic
Solubility in Organic Solvents -
solvents at 20 °C
Log P (Octanol-Water Partition
4.00 OECD 107

Coefficient)

Table 3: Other Physicochemical Properties

Property

Value

Test Guideline

Vapor Pressure

2.6 x 107> Paat 20 °C

OECD 104

Stability

Unstable in alkaline conditions

Experimental Protocols

The following sections detail the methodologies for determining the key physical and chemical

properties of Haloxyfop-P-methyl technical grade, based on internationally recognized

guidelines.

Determination of Boiling Point (OECD Guideline 103)
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The boiling point is determined using the dynamic method, which involves measuring the vapor
pressure of the substance at various temperatures.

e Apparatus: A suitable apparatus consists of a boiling flask, a condenser, a thermometer, and
a pressure measurement system.

e Procedure:
o The substance is placed in the boiling flask.
o The pressure in the apparatus is reduced to a desired level.
o The substance is heated, and the temperature at which it boils is recorded.
o The vapor pressure is measured at this temperature.
o Steps 2-4 are repeated at different pressures to obtain a vapor pressure curve.

o The boiling point at normal atmospheric pressure (101.325 kPa) is determined by
interpolation from the vapor pressure curve.[1][2][3]

Determination of Density (OECD Guideline 109)

The density of the liquid technical grade material is determined using the pycnometer method.

o Apparatus: A pycnometer (a glass flask with a specific volume), a balance, and a constant
temperature bath.

e Procedure:

[¢]

The empty pycnometer is weighed.

[e]

The pycnometer is filled with the test substance, ensuring no air bubbles are present.

o

The filled pycnometer is placed in a constant temperature bath (e.g., 20 °C) until thermal
equilibrium is reached.

o

The pycnometer is removed from the bath, cleaned, and weighed.
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o The density is calculated by dividing the mass of the substance by the known volume of
the pycnometer.[4]

Determination of Water Solubility (OECD Guideline 105)

The flask method is suitable for determining the water solubility of Haloxyfop-P-methyl.

o Apparatus: Glass flasks with stoppers, a mechanical shaker or magnetic stirrer, a constant
temperature bath, and an analytical instrument for concentration measurement (e.g., HPLC).

e Procedure:

o

An excess amount of the test substance is added to a flask containing purified water.

o The flask is sealed and agitated in a constant temperature bath (20 °C) for a sufficient time
to reach equilibrium (e.g., 24 hours).

o The solution is then centrifuged or filtered to remove undissolved particles.

o The concentration of Haloxyfop-P-methyl in the clear aqueous phase is determined using
a suitable analytical method.

o This process is repeated until three successive measurements show no significant
difference in concentration.

Determination of Octanol-Water Partition Coefficient
(Log P) (OECD Guideline 107)

The shake flask method is used to determine the Log P value.

o Apparatus: Centrifuge tubes or flasks with stoppers, a mechanical shaker, a centrifuge, and
an analytical instrument for concentration measurement.

e Procedure:
o n-Octanol and water are mutually saturated before the experiment.

o A known amount of the test substance is dissolved in either water or n-octanol.
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[e]

The solution is placed in a vessel with the other solvent.

o

The vessel is shaken until equilibrium is reached.

[¢]

The two phases are separated by centrifugation.

The concentration of the test substance in each phase is determined.

[¢]

[e]

The partition coefficient (P) is calculated as the ratio of the concentration in the n-octanol
phase to the concentration in the aqueous phase. Log P is the logarithm of this value.

Determination of Vapor Pressure (OECD Guideline 104)

Several methods can be used, including the dynamic method, static method, and effusion
methods. The dynamic method is commonly employed.

e Procedure (Dynamic Method): This method is part of the boiling point determination as
described in section 3.1. The vapor pressure is measured directly at different temperatures
during the boiling point experiment.

Analytical Chemistry
Determination of Haloxyfop-P-methyl Content (CIPAC
Method 526)

The purity of technical grade Haloxyfop-P-methyl is determined by normal phase High-
Performance Liquid Chromatography (HPLC).

» Principle: The R-enantiomer (Haloxyfop-P-methyl) is separated from the S-enantiomer and
other impurities on a chiral stationary phase. Quantification is achieved using an external
standard.

o Chromatographic Conditions:
o Column: Chiralcel OK, 250 mm x 4.6 mm, 10 um particle size, or equivalent.

o Mobile Phase: A mixture of heptane, isopropanol, and methanol (e.g., 80:10:10 v/v/v).
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o Detection: UV at 280 nm.

o Quantification: External standardization based on peak areas.

e Procedure:

o

Prepare a standard solution of Haloxyfop-P-methyl of known purity.

o Prepare a sample solution of the technical material.

o Inject the standard and sample solutions into the HPLC system.

o lIdentify the peak corresponding to Haloxyfop-P-methyl based on retention time.

o Calculate the concentration of Haloxyfop-P-methyl in the sample by comparing its peak
area to that of the standard.

Analysis of Impurities

Impurities in the technical material are typically identified and quantified using Gas
Chromatography (GC) with a Flame lonization Detector (FID).

 Principle: Volatile impurities are separated based on their boiling points and interaction with
the stationary phase of the GC column.

 Typical GC Conditions:

o Column: A dimethylpolysiloxane stationary phase with 5% phenyl groups (e.g., Ultra 2)
capillary column is often used.

o Detector: Flame lonization Detector (FID).
e Procedure:
o Prepare a solution of the technical material in a suitable solvent.

o Inject the solution into the GC.
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o ldentify and quantify impurities by comparing their retention times and peak areas to those

of known standards.

Mode of Action and Signaling Pathway

Haloxyfop-P-methyl is a selective herbicide that acts by inhibiting the enzyme Acetyl-CoA
carboxylase (ACCase). ACCase is a critical enzyme in the biosynthesis of fatty acids, which are
essential components of plant cell membranes and for energy storage. By inhibiting ACCase,
Haloxyfop-P-methyl disrupts lipid synthesis, leading to the death of susceptible grass species.

Acetyl-CoA

atalyzes
Acetyl-CoA onversion Precursor Lipids &
Haloxyfop-P-methyl nhibits Malonyl-CoA Fatty Acids [ Plant Death
Carboxylase (ACCase) v Y |" ™ Disruption leads to

Click to download full resolution via product page

Caption: Inhibition of Acetyl-CoA Carboxylase by Haloxyfop-P-methyl.

Synthesis Workflow

The synthesis of Haloxyfop-P-methyl typically involves a multi-step process. A common route
is the nucleophilic substitution reaction between 2,3-dichloro-5-trifluoromethylpyridine and
(R)-2-(4-hydroxyphenoxy)propionic acid methyl ester.
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Caption: General Synthesis Workflow for Haloxyfop-P-methyl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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